2-Methylthio-ATP
2-Methylthio-ATP
2MeSATP is a potent P2y-purine agonist. It acts by half-maximally activating glycogen phosphorylase at 20 nM to be about 25 times more effective than ATP.
Brand Name:
Vulcanchem
CAS No.:
100020-57-3
VCID:
VC0515939
InChI:
InChI=1S/C11H18N5O13P3S.4Na/c1-33-11-14-8(12)5-9(15-11)16(3-13-5)10-7(18)6(17)4(27-10)2-26-31(22,23)29-32(24,25)28-30(19,20)21;;;;/h3-4,6-7,10,17-18H,2H2,1H3,(H,22,23)(H,24,25)(H2,12,14,15)(H2,19,20,21);;;;/q;4*+1/p-4/t4-,6-,7-,10-;;;;/m1..../s1
SMILES:
CSC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)N.[Na+].[Na+].[Na+].[Na+]
Molecular Formula:
C11H14N5Na4O13P3S
Molecular Weight:
641.20 g/mol
2-Methylthio-ATP
CAS No.: 100020-57-3
Cat. No.: VC0515939
Molecular Formula: C11H14N5Na4O13P3S
Molecular Weight: 641.20 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | 2MeSATP is a potent P2y-purine agonist. It acts by half-maximally activating glycogen phosphorylase at 20 nM to be about 25 times more effective than ATP. |
|---|---|
| CAS No. | 100020-57-3 |
| Molecular Formula | C11H14N5Na4O13P3S |
| Molecular Weight | 641.20 g/mol |
| IUPAC Name | tetrasodium;[[[(2R,3S,4R,5R)-5-(6-amino-2-methylsulfanylpurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-oxidophosphoryl]oxy-oxidophosphoryl] phosphate |
| Standard InChI | InChI=1S/C11H18N5O13P3S.4Na/c1-33-11-14-8(12)5-9(15-11)16(3-13-5)10-7(18)6(17)4(27-10)2-26-31(22,23)29-32(24,25)28-30(19,20)21;;;;/h3-4,6-7,10,17-18H,2H2,1H3,(H,22,23)(H,24,25)(H2,12,14,15)(H2,19,20,21);;;;/q;4*+1/p-4/t4-,6-,7-,10-;;;;/m1..../s1 |
| Standard InChI Key | UEEFBRHXFDJPTA-KWIZKVQNSA-J |
| Isomeric SMILES | CSC1=NC(=C2C(=N1)N(C=N2)[C@H]3[C@@H]([C@@H]([C@H](O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)N.[Na+].[Na+].[Na+].[Na+] |
| SMILES | CSC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)N.[Na+].[Na+].[Na+].[Na+] |
| Canonical SMILES | CSC1=NC(=C2C(=N1)N(C=N2)C3C(C(C(O3)COP(=O)([O-])OP(=O)([O-])OP(=O)([O-])[O-])O)O)N.[Na+].[Na+].[Na+].[Na+] |
| Appearance | Solid powder |
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